Cas no 176722-72-8 (7-Bromo-2-(trifluoromethyl)quinoline)

7-Bromo-2-(trifluoromethyl)quinoline structure
176722-72-8 structure
Product Name:7-Bromo-2-(trifluoromethyl)quinoline
CAS No:176722-72-8
MF:C10H5BrF3N
MW:276.052612066269
MDL:MFCD08166330
CID:137300
PubChem ID:34177893
Update Time:2025-04-19

7-Bromo-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-2-(trifluoromethyl)quinoline
    • 7-BROMO-2-TRIFLUOROMETHYLQUINOLINE
    • Quinoline,7-bromo-2-(trifluoromethyl)-
    • DTXSID70653007
    • AKOS015897031
    • AB43562
    • Quinoline, 7-bromo-2-(trifluoromethyl)-
    • UUNVOMGLLKLGNZ-UHFFFAOYSA-N
    • 176722-72-8
    • K10203
    • MFCD08166330
    • EN300-246799
    • SCHEMBL3715000
    • AS-64135
    • CS-0324145
    • AMY26608
    • DB-369488
    • 7-Bromo-2-(Trifluoromethyl)-Quinoline
    • MDL: MFCD08166330
    • Inchi: 1S/C10H5BrF3N/c11-7-3-1-6-2-4-9(10(12,13)14)15-8(6)5-7/h1-5H
    • InChI Key: UUNVOMGLLKLGNZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=CC=C(C(F)(F)F)N=C2C=1

Computed Properties

  • Exact Mass: 274.95600
  • Monoisotopic Mass: 274.95575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 4.01610

7-Bromo-2-(trifluoromethyl)quinoline Pricemore >>

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